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Compound of Interest

Compound Name: Direct red 212
CAS No.: 12222-45-6
Cat. No.: B1172209
Get Quote
. J

Disclaimer: This document provides a comprehensive overview of the available safety
information and general handling precautions for Direct Red 212 (CAS No. 12222-45-6). It is
intended for use by researchers, scientists, and drug development professionals. However, a
complete and officially verified Safety Data Sheet (SDS) with comprehensive quantitative
toxicological and ecotoxicological data for Direct Red 212 is not readily available in publicly
accessible domains. Therefore, this guide supplements known information with general safety
protocols for azo dyes. All laboratory personnel should consult with their institution's
Environmental Health and Safety (EHS) department for specific guidance and adhere to all
applicable local, state, and federal regulations.

Chemical Identification and Physical Properties

While specific, verified physical and chemical property data for Direct Red 212 are limited, this
section outlines the available information.
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Property Value Source

CAS Number 12222-45-6 --INVALID-LINK--
Synonyms C.l. Direct Red 212

Molecular Formula Not available

Molecular Weight Not available

Assumed to be a red solid
Appearance General knowledge of dyes
powder

- General knowledge of direct
Solubility Assumed to be water-soluble q
yes

Hazard Identification and Toxicological Summary

Direct Red 212 is classified as an azo dye. While specific toxicological data is scarce, the
general hazards associated with this class of compounds should be considered. Azo dyes as a
group have been studied for their potential health effects, which can include genotoxicity after
metabolic activation.

Known Hazards:
o At present, Direct Red 212 is not classified under GHS in the available resources[1].
General Azo Dye Toxicological Profile:

Azo dyes can be metabolized by azoreductase enzymes, particularly by the gut microbiota, to
form aromatic amines. Some of these aromatic amines are known or suspected carcinogens.

While no specific LD50 or other quantitative toxicity data for Direct Red 212 were found, a
safety data sheet for a similar product, Direct Red 31, suggests an oral LD50 in rats of >2000
mg/kg, indicating low acute toxicity by ingestion[2]. However, this should not be directly
extrapolated to Direct Red 212.
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Handling Precautions and Personal Protective
Equipment (PPE)

Due to the limited specific safety data, a cautious approach is recommended when handling
Direct Red 212. The following handling precautions and PPE are based on general best
practices for handling chemical powders and azo dyes.

Engineering Controls

» Work in a well-ventilated area, preferably in a certified chemical fume hood, to minimize
inhalation of dust particles.

» Use local exhaust ventilation at the source of dust generation.

Personal Protective Equipment

o Eye Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear nitrile or other appropriate chemical-resistant gloves. A lab coat or
chemical-resistant apron should be worn to prevent skin contact.

» Respiratory Protection: If working outside of a fume hood or if dust generation is significant,
a NIOSH-approved respirator with a particulate filter is recommended.

Hygiene Practices

¢ Avoid breathing dust.

e Avoid contact with eyes, skin, and clothing.

e Wash hands thoroughly after handling.

» Do not eat, drink, or smoke in laboratory areas.

Accidental Release and First Aid Measures
Accidental Release
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» Small Spills: Carefully sweep up the solid material, avoiding dust generation. Place in a
sealed, properly labeled container for disposal. Clean the spill area with a wet cloth or paper
towels.

o Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.
Contain the spill and prevent it from entering drains or waterways. Follow your institution's
spill response procedures.

First Aid

e Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

o Skin Contact: Remove contaminated clothing. Wash the affected area with soap and water
for at least 15 minutes. Seek medical attention if irritation develops.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.

» Disposal: Dispose of waste in accordance with all applicable federal, state, and local
regulations. Do not dispose of down the drain.

Experimental Protocols and Methodologies

Due to the lack of published research detailing specific experimental safety protocols for Direct
Red 212, this section provides a general framework for common laboratory procedures.

General Protocol for Solution Preparation:

e Preparation: Work within a chemical fume hood. Wear appropriate PPE.
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» Weighing: Tare a suitable container on an analytical balance. Carefully weigh the desired
amount of Direct Red 212 powder.

o Dissolution: Slowly add the powder to the desired solvent (e.g., deionized water) while
stirring to avoid clumping and dust generation.

o Storage: Store the prepared solution in a clearly labeled, sealed container.

Diagrams and Visualizations

The following diagrams illustrate general workflows and concepts relevant to the safe handling
and potential biological interactions of azo dyes.

Safe Handling Workflow for Direct Red 212

Preparation Weighing Dissolution ) —_— .
(Fume Hood, PPE) (Minimize Dust) (Slow Addition) Experimental Use Decontamination & Waste Disposal

Click to download full resolution via product page

Caption: A generalized workflow for the safe handling of Direct Red 212 powder.
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Hypothetical Metabolic Activation of Azo Dyes
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Caption: A potential metabolic pathway for azo dyes leading to genotoxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. st.ilfattoquotidiano.it [st.ilfattoquotidiano.it]
o 2. dyespigments.net [dyespigments.net]

» To cite this document: BenchChem. [Direct Red 212: A Technical Safety and Handling Guide
for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1172209/docs#direct-red-212-a-technical-safety-and-
handling-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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